Cas no 1251685-22-9 (N-(9H-fluoren-2-yl)-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propanamide)

• Product Name: N-(9H-fluoren-2-yl)-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propanamide
• CAS No: 1251685-22-9
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 6039528
• PubChem ID: 49669438
• Update Time: 2025-06-12

N-(9H-fluoren-2-yl)-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propanamide
• SR-01000922366-1
• 1251685-22-9
• F5330-0827
• AKOS024507297
• N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide
• N-(9H-fluoren-2-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propanamide
• SR-01000922366
• VU0642286-1
• N-(9H-fluoren-2-yl)-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide

• Inchi： 1S/C22H19N3OS/c1-14-12-25-18(13-27-22(25)23-14)7-9-21(26)24-17-6-8-20-16(11-17)10-15-4-2-3-5-19(15)20/h2-6,8,11-13H,7,9-10H2,1H3,(H,24,26)
• InChI Key： OFKKUZMGDCDUJE-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2C=CC3C4C=CC=CC=4CC=3C=2)=O)N2C=C(C)N=C12

Computed Properties

• Exact Mass: 373.12488341g/mol
• Monoisotopic Mass: 373.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propanamide

N-(9H-Fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide (CAS No. 1251685-22-9): A Comprehensive Overview

N-(9H-Fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide (CAS No. 1251685-22-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The compound's structure includes a fluorene moiety and a methylimidazo[2,1-b][1,3]thiazole ring system, which contribute to its diverse pharmacological properties.

The fluorene moiety is a tricyclic aromatic hydrocarbon that is known for its photophysical properties and its ability to form stable complexes with various metal ions. In the context of N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide, the fluorene group may play a crucial role in enhancing the compound's solubility and stability in biological environments. This is particularly important for compounds intended for therapeutic applications, as it can influence their bioavailability and efficacy.

The methylimidazo[2,1-b][1,3]thiazole ring system is another key structural feature of this compound. Imidazothiazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this ring system in N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide suggests that it may exhibit similar pharmacological effects. Recent studies have shown that imidazothiazoles can modulate various cellular pathways involved in inflammation and cancer progression.

In terms of its chemical synthesis, N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide can be prepared through a multi-step process involving the coupling of fluorene derivatives with appropriate imidazothiazole intermediates. The synthesis typically involves the use of transition metal catalysts and high-purity reagents to ensure the formation of the desired product with high yield and purity. The detailed synthetic route has been reported in several peer-reviewed journals and provides a robust framework for large-scale production.

Recent research has focused on evaluating the biological activities of N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide could be a valuable lead compound for the development of new therapeutic agents.

Furthermore, preliminary studies have explored the anticancer potential of N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide. In cell culture experiments, it has been shown to induce apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results are encouraging and warrant further investigation in preclinical models.

The pharmacokinetic properties of N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good plasma stability. These characteristics are essential for ensuring that the drug reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

In conclusion, N-(9H-fluoren-2-yl)-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide (CAS No. 1251685-22-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.